3-chloro-N-(4-chlorobenzyl)propanamide

• IUPAC Name: 3-chloro-N-[(4-chlorophenyl)methyl]propanamide
• InChI: InChI=1S/C10H11Cl2NO/c11-6-5-10(14)13-7-8-1-3-9(12)4-2-8/h1-4H,5-7H2,(H,13,14)
• InChI Key: CJINUSIFYWTQPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CCCl)Cl
• Molecular Formula: C10H11Cl2NO
• DSSTOX Substance ID: DTXSID00394092
• Molecular Weight: 232.10 g/mol
• CAS No.: 103038-67-1

Description

3-Chloro-N-(4-chlorobenzyl)propanamide is an important molecule in the field of organic chemistry due to its unique properties and wide range of applications. It is a primary amide, and its structure consists of a benzyl group attached to a propanamide group, with a chlorine atom attached to the nitrogen atom of the amide group. This molecule has been extensively studied in recent years due to its potential applications in a variety of fields, including medicine, pharmacology, and biochemistry.

Scientific Research Applications

Immunomodulatory Properties

• Immunosuppressive Activities : A study synthesized N-aryl-3-(indol-3-yl)propanamides, including 3-[1-(4-chlorobenzyl)-1H-indol-3-yl]-N-(4-nitrophenyl)propanamide, demonstrating significant immunosuppressive activities both in vitro and in vivo (Giraud et al., 2010).

Antibacterial and Antimycotic Properties

• Antimicrobial Activities : Research on 3-(4-Acetylphenyl)-(2-methyl)-2-chloro(bromo, thiocyanato)propanamides, related to 3-chloro-N-(4-chlorobenzyl)propanamide, showed they have promising antibacterial and antifungal properties (Baranovskyi et al., 2018).

Anti-Inflammatory and Analgesic Effects

• Inflammation and Pain Inhibition : N-pyridinyl(methyl)indolylpropanamides, including compounds related to this compound, were developed as non-acidic NSAIDs with significant anti-inflammatory and analgesic effects, outperforming ibuprofen in some tests (Dassonville et al., 2008).

Spectroscopic Characterization and Synthesis

• Spectroscopic Studies : Detailed studies on the synthesis and spectroscopic properties of N-monosubstituted propanamides, including derivatives of this compound, have been conducted, contributing to understanding their structural and chemical properties (Antonović et al., 1997).

Herbicidal Activity

• Herbicidal Applications : Studies have shown that certain propanamide derivatives, closely related to this compound, exhibit effective herbicidal activity. This includes the transformation of herbicides in soil into new compounds (Bartha, 1969).

Anticonvulsant Studies

• Anticonvulsant Properties : Isomeric N-Benzyl-3-[(chlorophenyl)amino]propanamides were found to be effective in mouse models against seizures, indicating potential anticonvulsant applications (Idris et al., 2011).

Molecular Modeling and Pharmacological Evaluation

• Non-steroidal Anti-Inflammatory Agents : A series of related propanamide derivatives were evaluated for their anti-inflammatory potential, showing significant activity and less ulcerogenic effects compared to ibuprofen (Shakya et al., 2015).

Antiviral Research

• Lack of HIV-1 Integrase Inhibitory Activity : Novel derivatives were tested for HIV-1 integrase inhibitory activity, but unlike other anti-integrase agents, these molecules did not show significant inhibition (Penta et al., 2013).